![molecular formula C27H29N3O3 B278156 Methyl 3-[(diphenylacetyl)amino]-4-(4-methyl-1-piperazinyl)benzoate](/img/structure/B278156.png)
Methyl 3-[(diphenylacetyl)amino]-4-(4-methyl-1-piperazinyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 3-[(diphenylacetyl)amino]-4-(4-methyl-1-piperazinyl)benzoate is a chemical compound that belongs to the class of benzamides. It is a synthetic compound that has been widely studied for its potential therapeutic applications. The compound has been found to possess several interesting properties that make it a promising candidate for further research.
Mechanism of Action
The mechanism of action of Methyl 3-[(diphenylacetyl)amino]-4-(4-methyl-1-piperazinyl)benzoate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
This compound has been found to possess several interesting biochemical and physiological effects. It has been found to exhibit antitumor activity by inhibiting the growth and proliferation of cancer cells. It has also been found to possess antiviral activity by inhibiting the replication of viruses. Additionally, the compound has been found to possess analgesic and anxiolytic properties, making it a potential candidate for the treatment of pain and anxiety disorders.
Advantages and Limitations for Lab Experiments
Methyl 3-[(diphenylacetyl)amino]-4-(4-methyl-1-piperazinyl)benzoate has several advantages and limitations for lab experiments. One of the advantages is that it can be easily synthesized in the laboratory using readily available starting materials. Additionally, the compound has been extensively studied, and its properties and potential therapeutic applications are well documented. However, one of the limitations is that the mechanism of action of the compound is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the research on Methyl 3-[(diphenylacetyl)amino]-4-(4-methyl-1-piperazinyl)benzoate. One of the future directions is to further investigate the mechanism of action of the compound to optimize its therapeutic potential. Additionally, the compound can be further studied for its potential applications in the treatment of various diseases, such as cancer, viral infections, pain, and anxiety disorders. Further research can also be conducted to develop new derivatives of the compound with improved properties and therapeutic potential.
In conclusion, this compound is a promising compound that has been extensively studied for its potential therapeutic applications. The compound possesses several interesting properties, including antitumor, antiviral, and anti-inflammatory activities, as well as analgesic and anxiolytic properties. Further research is needed to fully understand the mechanism of action of the compound and to optimize its therapeutic potential.
Synthesis Methods
The synthesis of Methyl 3-[(diphenylacetyl)amino]-4-(4-methyl-1-piperazinyl)benzoate involves several steps. The first step involves the reaction of diphenylacetic acid with thionyl chloride to form diphenylacetyl chloride. The diphenylacetyl chloride is then reacted with 4-(4-methyl-1-piperazinyl)aniline to form the intermediate product, which is then reacted with methyl benzoate to form the final product.
Scientific Research Applications
Methyl 3-[(diphenylacetyl)amino]-4-(4-methyl-1-piperazinyl)benzoate has been extensively studied for its potential therapeutic applications. It has been found to possess several interesting properties that make it a promising candidate for further research. The compound has been found to exhibit antitumor, antiviral, and anti-inflammatory activities. It has also been found to possess analgesic and anxiolytic properties.
properties
Molecular Formula |
C27H29N3O3 |
---|---|
Molecular Weight |
443.5 g/mol |
IUPAC Name |
methyl 3-[(2,2-diphenylacetyl)amino]-4-(4-methylpiperazin-1-yl)benzoate |
InChI |
InChI=1S/C27H29N3O3/c1-29-15-17-30(18-16-29)24-14-13-22(27(32)33-2)19-23(24)28-26(31)25(20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-14,19,25H,15-18H2,1-2H3,(H,28,31) |
InChI Key |
KSJPMGOCCPAJJI-UHFFFAOYSA-N |
SMILES |
CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.